N-[(3,5-dichlorophenyl)carbamothioyl]-4-methoxybenzamide

• IUPAC Name: N-[(3,5-dichlorophenyl)carbamothioyl]-4-methoxybenzamide
• InChI: InChI=1S/C15H12Cl2N2O2S/c1-21-13-4-2-9(3-5-13)14(20)19-15(22)18-12-7-10(16)6-11(17)8-12/h2-8H,1H3,(H2,18,19,20,22)
• InChI Key: CPHARIXCCZMFLN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NC(=S)NC2=CC(=CC(=C2)Cl)Cl
• Molecular Formula: C15H12Cl2N2O2S
• Molecular Weight: 355.2 g/mol

Description

N-[(3,5-dichlorophenyl)carbamothioyl]-4-methoxybenzamide is a chemical compound known for its diverse applications in scientific research and industry. This compound is characterized by the presence of a 3,5-dichlorophenyl group, a carbamothioyl group, and a 4-methoxybenzamide group, which contribute to its unique chemical properties and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(3,5-dichlorophenyl)carbamothioyl]-4-methoxybenzamide typically involves the reaction of 3,5-dichlorobenzoyl chloride with 4-methoxyaniline in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent like dichloromethane at room temperature. The resulting intermediate is then treated with thiourea to form the final product.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and precise control of reaction conditions to ensure high yield and purity. The final product is purified using techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

N-[(3,5-dichlorophenyl)carbamothioyl]-4-methoxybenzamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction can be achieved using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the 3,5-dichlorophenyl group.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of sulfoxides or sulfones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted derivatives with various functional groups.

Scientific Research Applications

N-[(3,5-dichlorophenyl)carbamothioyl]-4-methoxybenzamide has a wide range of applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Studied for its potential biological activities, including antibacterial and antifungal properties.

Medicine: Investigated for its potential therapeutic effects, particularly in the treatment of infectious diseases.

Industry: Utilized in the development of new materials and as an intermediate in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of N-[(3,5-dichlorophenyl)carbamothioyl]-4-methoxybenzamide involves its interaction with specific molecular targets. The compound can inhibit the activity of certain enzymes or disrupt cellular processes by binding to key proteins. The exact pathways and targets depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

• N-(3,5-dichlorophenyl)-4,5-dihydronaphtho[1,2-d]thiazol-2-amine
• N-{[(3,5-dichlorophenyl)amino]carbonothioyl}-2-nitrobenzamide
• N-{[(3,5-dichlorophenyl)carbamothioyl]amino}acetamide

Uniqueness

N-[(3,5-dichlorophenyl)carbamothioyl]-4-methoxybenzamide is unique due to its specific combination of functional groups, which confer distinct chemical properties and reactivity. This uniqueness makes it valuable for specific applications where other similar compounds may not be as effective.